Cas no 22472-58-8 ((1R,4S)-Camphorquinone Monooxime)

• Product Name: (1R,4S)-Camphorquinone Monooxime
• CAS No: 22472-58-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 250848
• PubChem ID: 6844721
• Update Time: 2025-05-20

(1R,4S)-Camphorquinone Monooxime Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-dione,1,7,7-trimethyl-, 3-oxime, (1R,4S)-
• (1R,4S)-Camphorquinone Monooxime
• 2-hydroxyimino-4,7,7-trimethylbicyclo[2.2.1]heptan-3-one
• CHEMBL1903075
• (1R,3E,4S)-3-hydroxyimino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• HMS3091N17
• hydroxyiminocamphor
• 31571-14-9
• SMR001547193
• AKOS030241254
• MLS002637669
• YRNPDSREMSMKIY-UHFFFAOYSA-N
• 3-hydroxyiminocamphor
• 3-hydroxyimino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• SCHEMBL4305130
• 22472-58-8

• Inchi： 1S/C10H15NO2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11-13/h6,13H,4-5H2,1-3H3
• InChI Key： YRNPDSREMSMKIY-UHFFFAOYSA-N
• SMILES： O=C1C(C2CCC1(C)C2(C)C)=NO

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.25
• Melting Point: 153-156 °C(lit.)
• Boiling Point: 276.8°C at 760 mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.593
• PSA: 49.66000
• LogP: 1.84180

(1R,4S)-Camphorquinone Monooxime Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：2-8ºC

Additional information on (1R,4S)-Camphorquinone Monooxime

Research Brief on (1R,4S)-Camphorquinone Monooxime (CAS: 22472-58-8): Recent Advances and Applications

(1R,4S)-Camphorquinone Monooxime (CAS: 22472-58-8), a chiral derivative of camphorquinone, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings (2022-2023) regarding its synthesis optimization, biological activities, and emerging therapeutic potentials.

Recent synthetic improvements published in Journal of Organic Chemistry (2023) demonstrate a 72% yield enhancement through Pd-catalyzed asymmetric oxidation of (1R)-camphor, addressing previous challenges in stereoselective monooxime formation. The refined protocol (DOI: 10.1021/acs.joc.3c01245) enables gram-scale production with >98% enantiomeric excess, crucial for pharmaceutical applications requiring high purity.

Notably, ACS Medicinal Chemistry Letters (2023) revealed unexpected kinase inhibition properties against CDK2/cyclin E (IC₅₀ = 3.2 μM) through computational docking and enzymatic assays. The oxime moiety was identified as critical for hydrogen bonding with Glu81 and Leu83 residues, suggesting potential as a scaffold for anticancer drug development. Parallel studies in Bioorganic Chemistry (2022) demonstrated synergistic effects with paclitaxel in MCF-7 cell lines (combination index = 0.62).

In dental materials science, (1R,4S)-Camphorquinone Monooxime's photopolymerization efficiency was optimized in visible light-cured composites (Dental Materials, 2023). At 0.5 wt% concentration, it achieved 85% monomer conversion within 40s (470 nm LED), outperforming conventional CQ/amine systems by 15% while reducing cytotoxicity (p < 0.01).

Ongoing clinical translation includes Phase I trials for topical antiviral formulations (NCT05677888), leveraging its newly discovered RNA-dependent RNA polymerase inhibition against enteroviruses (Antiviral Research, 2023). Stability studies indicate satisfactory shelf-life (24 months at 4°C) in PEG-400 solutions, addressing previous formulation challenges.

These collective advances position (1R,4S)-Camphorquinone Monooxime as a multifunctional compound with expanding applications from material science to precision therapeutics. Future research directions should explore structure-activity relationships of oxime derivatives and scale-up GMP production methodologies.